Cas no 2680825-37-8 (tert-butyl N-(5-bromo-1-benzothiophen-3-yl)methylcarbamate)

• Product Name: tert-butyl N-(5-bromo-1-benzothiophen-3-yl)methylcarbamate
• CAS No: 2680825-37-8
• MF: C₁₄H₁₆BrNO₂S
• MW: 342.251341819763
• CID: 5625335
• PubChem ID: 165925108
• Update Time: 2025-06-08

tert-butyl N-(5-bromo-1-benzothiophen-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297372
• tert-butyl N-[(5-bromo-1-benzothiophen-3-yl)methyl]carbamate
• 2680825-37-8
• tert-butyl N-(5-bromo-1-benzothiophen-3-yl)methylcarbamate

• Inchi： 1S/C14H16BrNO2S/c1-14(2,3)18-13(17)16-7-9-8-19-12-5-4-10(15)6-11(9)12/h4-6,8H,7H2,1-3H3,(H,16,17)
• InChI Key： VLVIXBOYGRUICH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CS2)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.00851g/mol
• Monoisotopic Mass: 341.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.6Ų

Additional information on tert-butyl N-(5-bromo-1-benzothiophen-3-yl)methylcarbamate

tert-butyl N-(5-bromo-1-benzothiophen-3-yl)methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(5-bromo-1-benzothiophen-3-yl)methylcarbamate (CAS No. 2680825-37-8) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in the synthesis of biologically active molecules. The structure of this compound is characterized by a benzothiophene ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiophene ring. The presence of a bromo substituent at the 5-position of the benzothiophene ring introduces unique electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The tert-butyl group attached to the carbamate moiety plays a crucial role in modulating the physical and chemical properties of the compound, such as solubility and stability. This makes it an ideal candidate for exploring its pharmacokinetic profile in preclinical studies.

The synthesis of tert-butyl N-(5-bromo-1-benzothiophen-3-yl)methylcarbamate involves a multi-step process that typically starts with the preparation of the benzothiophene core. The introduction of the bromo substituent is achieved through electrophilic aromatic substitution or other advanced coupling reactions. Subsequent steps involve the functionalization of the benzothiophene ring with the carbamate group, which requires precise control over reaction conditions to ensure high yields and purity.

One of the most intriguing aspects of this compound is its ability to act as a precursor for more complex molecular architectures. For instance, the bromine atom can serve as a leaving group in nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This versatility has led to its use in constructing heterocyclic compounds with potential applications in materials science and nanotechnology.

In terms of biological activity, preliminary assays have demonstrated that tert-butyl N-(5-bromo-1-benzothiophen-3-yl)methylcarbamate exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that further exploration into its pharmacological properties could uncover new therapeutic leads.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of this compound is essential for ensuring sustainable practices in its synthesis and application. Recent research has focused on developing eco-friendly synthetic routes that minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, tert-butyl N-(5-bromo-1-benzothiophen-3-yl)methylcarbamate represents a promising compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both basic science and applied technologies.